Cas no 2223031-27-2 (2-Methyl-5-(pyrrolidino)thiophene-3-boronic acid pinacol ester)

• Product Name: 2-Methyl-5-(pyrrolidino)thiophene-3-boronic acid pinacol ester
• CAS No: 2223031-27-2
• MF: C₁₅H₂₄BNO₂S
• MW: 293.232563018799
• CID: 5143780
• Update Time: 2025-09-24

2-Methyl-5-(pyrrolidino)thiophene-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(pyrrolidino)thiophene-3-boronic acid pinacol ester
• Pyrrolidine, 1-[5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]-

• Inchi： 1S/C15H24BNO2S/c1-11-12(10-13(20-11)17-8-6-7-9-17)16-18-14(2,3)15(4,5)19-16/h10H,6-9H2,1-5H3
• InChI Key： KAJUVPLKWRBUMT-UHFFFAOYSA-N
• SMILES： N1(C2SC(C)=C(B3OC(C)(C)C(C)(C)O3)C=2)CCCC1

Additional information on 2-Methyl-5-(pyrrolidino)thiophene-3-boronic acid pinacol ester

Research Briefing on 2-Methyl-5-(pyrrolidino)thiophene-3-boronic acid pinacol ester (CAS: 2223031-27-2)

In recent years, the compound 2-Methyl-5-(pyrrolidino)thiophene-3-boronic acid pinacol ester (CAS: 2223031-27-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid pinacol ester derivative is a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal for the synthesis of complex organic molecules, including pharmaceuticals and bioactive compounds. The unique structural features of this compound, such as the thiophene ring and pyrrolidine moiety, contribute to its versatility in drug discovery and development.

Recent studies have highlighted the potential of 2-Methyl-5-(pyrrolidino)thiophene-3-boronic acid pinacol ester in the synthesis of novel kinase inhibitors. Kinases are a critical target in cancer therapy, and the ability to efficiently modify the thiophene core with various pharmacophores has opened new avenues for the design of selective and potent inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of a series of EGFR inhibitors with improved pharmacokinetic properties.

Another area of interest is the application of this compound in the development of fluorescent probes for biological imaging. The boronic acid moiety can form reversible complexes with diols, making it a valuable tool for detecting sugars and other biomolecules in live cells. A recent publication in ACS Chemical Biology showcased the use of 2-Methyl-5-(pyrrolidino)thiophene-3-boronic acid pinacol ester as a precursor for a novel fluorescent sensor capable of real-time monitoring of glucose levels in cellular environments.

In addition to its role in drug discovery and imaging, this compound has also been explored in materials science. Its incorporation into conjugated polymers has been shown to enhance electronic properties, making it a promising candidate for organic electronics and photovoltaics. A 2022 study in Advanced Materials reported the synthesis of a thiophene-based polymer using this boronic ester, which exhibited high charge carrier mobility and stability under ambient conditions.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-Methyl-5-(pyrrolidino)thiophene-3-boronic acid pinacol ester. Recent advancements in catalytic methods and green chemistry approaches have addressed some of these issues, as evidenced by a 2023 Nature Communications article detailing a more sustainable and efficient synthetic route. These developments are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, 2-Methyl-5-(pyrrolidino)thiophene-3-boronic acid pinacol ester (CAS: 2223031-27-2) represents a versatile and valuable building block in chemical biology and medicinal chemistry. Its applications span drug discovery, biological imaging, and materials science, with ongoing research continuing to uncover new possibilities. Future studies are likely to focus on optimizing its synthetic accessibility and expanding its utility in emerging fields such as targeted drug delivery and theranostics.